![molecular formula C17H22N2O4 B2376876 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]acetamide CAS No. 1795455-20-7](/img/structure/B2376876.png)
2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]acetamide
Description
2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]acetamide is a useful research compound. Its molecular formula is C17H22N2O4 and its molecular weight is 318.373. The purity is usually 95%.
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Biological Activity
The compound 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]acetamide is a synthetic organic molecule that has garnered attention for its potential biological activities. This article examines its pharmacological properties, mechanisms of action, and relevant case studies, supported by data tables and research findings.
Antimicrobial Activity
Recent studies indicate that compounds similar to This compound exhibit significant antimicrobial properties. For instance, derivatives of oxazoles have shown activity against various bacterial strains:
| Bacterial Strain | Minimum Inhibitory Concentration (MIC) µM |
|---|---|
| Staphylococcus aureus | 5.64 - 77.38 |
| Escherichia coli | 8.33 - 23.15 |
| Bacillus subtilis | 4.69 - 22.9 |
These results suggest that modifications in the chemical structure can enhance antibacterial effects, making this compound a candidate for further development in antimicrobial therapies .
Antifungal Activity
In addition to antibacterial properties, the compound also demonstrates antifungal activity. It has shown effectiveness against fungi such as Candida albicans and Fusarium oxysporum, with MIC values ranging from 16.69 to 78.23 µM for C. albicans and 56.74 to 222.31 µM for F. oxysporum .
The biological activity of this compound is primarily attributed to its ability to interact with specific enzymes and receptors in microbial cells. For example, oxazole derivatives have been reported to inhibit prolyl oligopeptidase (PREP), which plays a crucial role in the processing of neuropeptides and is implicated in various diseases . The inhibition of PREP by these compounds could lead to therapeutic effects in neurodegenerative diseases.
Study on Antimicrobial Efficacy
In a recent study published in the Journal of Natural Products, researchers synthesized several oxazole derivatives and evaluated their antimicrobial efficacy against clinical isolates of bacteria and fungi. The study found that certain modifications significantly improved the antimicrobial potency of these compounds compared to traditional antibiotics .
Neuroprotective Effects
Another study explored the neuroprotective effects of oxazole-based compounds on models of Alzheimer's disease. The results indicated that these compounds could reduce amyloid-beta aggregation and improve cognitive function in treated animals, suggesting potential applications in neurodegenerative disorders .
Properties
IUPAC Name |
2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N2O4/c1-11-14(12(2)23-19-11)9-17(20)18-10-16(22-4)13-7-5-6-8-15(13)21-3/h5-8,16H,9-10H2,1-4H3,(H,18,20) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VGWGBRLJGGICSP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)CC(=O)NCC(C2=CC=CC=C2OC)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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